molecular formula C16H19N3O4S B5492713 1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid

1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid

Cat. No. B5492713
M. Wt: 349.4 g/mol
InChI Key: NZRADJADMIBBIU-UHFFFAOYSA-N
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Description

1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid, also known as MPSP, is a compound that has been synthesized for various scientific research purposes. This compound has shown significant potential in the field of drug discovery and development due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid involves the inhibition of specific enzymes and receptors that are involved in the progression of various diseases. For example, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This inhibition leads to a decrease in inflammation, making this compound a potential treatment for inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. These effects include the inhibition of COX-2, the induction of apoptosis (programmed cell death), and the inhibition of cell proliferation. This compound has also been shown to have anti-angiogenic effects, meaning it can inhibit the formation of new blood vessels, which is important in the progression of cancer.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid is its unique chemical structure, which allows for the development of new drugs with different pharmacological properties. Another advantage is its ability to inhibit specific enzymes and receptors, making it a potential treatment for various diseases. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid. One direction is the development of new drugs based on the chemical structure of this compound. Another direction is the study of the pharmacokinetics and pharmacodynamics of this compound in vivo. Additionally, the study of the potential side effects of this compound and its toxicity profile is important for its development as a drug. Finally, the study of the interaction of this compound with other drugs and its potential for drug-drug interactions is also an important area of future research.
Conclusion:
In conclusion, this compound, or this compound, is a compound that has shown significant potential in the field of drug discovery and development. Its unique chemical structure and ability to inhibit specific enzymes and receptors make it a potential treatment for various diseases. Future research on this compound is important for the development of new drugs and the understanding of its pharmacokinetics, pharmacodynamics, and potential side effects.

Synthesis Methods

The synthesis of 1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid involves the reaction of 2-methylbenzenesulfonyl chloride with 1H-pyrazole-1-carboxylic acid in the presence of a base to form 1-[(2-methylphenyl)sulfonyl]-1H-pyrazole. This intermediate is then reacted with piperidine-4-carboxylic acid in the presence of a base to form the final product, this compound.

Scientific Research Applications

1-[(2-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid has been studied for its potential use as a drug in the treatment of various diseases such as cancer, inflammation, and Alzheimer's disease. It has also been studied for its potential use as a tool compound in the development of new drugs. This compound has shown promising results in preclinical studies for its ability to inhibit certain enzymes and receptors that are involved in the progression of these diseases.

properties

IUPAC Name

1-(2-methylphenyl)sulfonyl-4-pyrazol-1-ylpiperidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19N3O4S/c1-13-5-2-3-6-14(13)24(22,23)18-11-7-16(8-12-18,15(20)21)19-10-4-9-17-19/h2-6,9-10H,7-8,11-12H2,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZRADJADMIBBIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1S(=O)(=O)N2CCC(CC2)(C(=O)O)N3C=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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